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For Researchers, Scientists, and Drug Development Professionals

Introduction
Diethyl benzylmalonate (CAS No: 607-81-8) is a diester derivative of malonic acid and a

valuable intermediate in organic synthesis.[1] Its molecular architecture, featuring a benzyl

group attached to the central carbon of a diethyl malonate backbone, makes it a versatile

building block, particularly in the synthesis of pharmaceuticals like barbiturates and

anticonvulsants, as well as other fine chemicals.[1][2] First synthesized in the early 20th

century, it is typically produced via the alkylation of diethyl malonate with a benzyl halide.[1][2]

This document provides a comprehensive overview of the core physical and spectroscopic

properties of diethyl benzylmalonate. It includes tabulated quantitative data for easy

reference, detailed experimental protocols for the determination of key physical constants, and

workflow diagrams to illustrate its synthesis and characterization.

Physical and Chemical Properties
At ambient temperature, diethyl benzylmalonate is a clear, colorless to slightly yellow liquid

with a mild, ester-like odor.[1][2][3][4][5] It is generally considered insoluble or immiscible in

water but is soluble in common organic solvents such as chloroform, methanol, ethanol,

acetone, and ether.[1][3][4]
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The following table summarizes the key physical properties of diethyl benzylmalonate
collated from various sources.
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Property Value Notes / Conditions Source(s)

Molecular Formula C₁₄H₁₈O₄ [2][3][4][6]

Molecular Weight 250.29 g/mol [2][4][6][7]

Appearance
Clear, colorless to

pale yellow liquid
[1][2][3][4][5]

Boiling Point 162-163 °C at 10 mmHg [2][4][8][9]

~300 °C
at atmospheric

pressure
[3]

Melting Point Not Applicable

Described as a liquid

at room temperature.

Some sources list

164-166°C, but this is

inconsistent with its

liquid state and other

reported data.

[2][8]

Density 1.064 g/mL at 25 °C [2][4][6]

1.077 g/cm³ at 15 °C [3]

1.069 g/mL Not specified [10]

Refractive Index

(n_D²⁰)
1.486 at 20 °C [2][4][6][8]

1.4840-1.4890 at 20 °C [11]

Vapor Pressure
0.26 Pa (0.001

mmHg)
at 25 °C [4]

Flash Point >110 °C (>230 °F) [2][12]

Water Solubility Insoluble / Immiscible [1][3][12]

LogP 1.97 - 2.76
Octanol/water partition

coefficient
[2][6]

pKa ~12.56 [3][13]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 13 Tech Support

https://wap.guidechem.com/dictionary/en/607-81-8.html
https://m.chemicalbook.com/productmsdsdetailcb0159517_en.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB0159517_EN.htm
http://www.stenutz.eu/chem/solv6%20(2).php?name=diethyl+benzylmalonate
https://wap.guidechem.com/dictionary/en/607-81-8.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB0159517_EN.htm
http://www.stenutz.eu/chem/solv6%20(2).php?name=diethyl+benzylmalonate
https://pubchem.ncbi.nlm.nih.gov/compound/69090
https://wap.guidechem.com/encyclopedia/diethyl-benzylmalonate-dic5625.html
https://wap.guidechem.com/dictionary/en/607-81-8.html
https://m.chemicalbook.com/productmsdsdetailcb0159517_en.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB0159517_EN.htm
https://pim-resources.coleparmer.com/sds/03049.pdf
https://wap.guidechem.com/dictionary/en/607-81-8.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB0159517_EN.htm
https://www.chemsynthesis.com/base/chemical-structure-14228.html
https://labsolu.ca/product/diethyl-benzylmalonate/
https://m.chemicalbook.com/productmsdsdetailcb0159517_en.htm
https://wap.guidechem.com/dictionary/en/607-81-8.html
https://www.chemsynthesis.com/base/chemical-structure-14228.html
https://wap.guidechem.com/dictionary/en/607-81-8.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB0159517_EN.htm
http://www.stenutz.eu/chem/solv6%20(2).php?name=diethyl+benzylmalonate
https://m.chemicalbook.com/productmsdsdetailcb0159517_en.htm
https://www.fishersci.ca/shop/products/diethyl-benzylmalonate-97-thermo-scientific/p-7026720
https://wap.guidechem.com/dictionary/en/607-81-8.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB0159517_EN.htm
http://www.stenutz.eu/chem/solv6%20(2).php?name=diethyl+benzylmalonate
https://www.chemsynthesis.com/base/chemical-structure-14228.html
https://www.thermofisher.com/order/catalog/product/B22890.22
https://m.chemicalbook.com/ProductChemicalPropertiesCB0159517_EN.htm
https://wap.guidechem.com/dictionary/en/607-81-8.html
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB22890~~PDF~~MTR~~CGV4~~EN~~2025-09-18%2016:25:13~~Diethyl%20benzylmalonate~~
https://wap.guidechem.com/encyclopedia/diethyl-benzylmalonate-dic5625.html
https://m.chemicalbook.com/productmsdsdetailcb0159517_en.htm
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB22890~~PDF~~MTR~~CGV4~~EN~~2025-09-18%2016:25:13~~Diethyl%20benzylmalonate~~
https://wap.guidechem.com/dictionary/en/607-81-8.html
http://www.stenutz.eu/chem/solv6%20(2).php?name=diethyl+benzylmalonate
https://m.chemicalbook.com/productmsdsdetailcb0159517_en.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0159517.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b016439?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spectroscopic Data
Spectroscopic analysis is critical for the structural elucidation and purity confirmation of diethyl
benzylmalonate. The data is consistent with a structure containing a monosubstituted

benzene ring and two ethyl ester groups.

Summary of Spectroscopic Data
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Technique
Key Observations and
Data

Source(s)

¹H NMR

Shows signals consistent with

two ethyl groups (coupled

quartet and triplet), a CH-CH₂

group, and a monosubstituted

aromatic ring (singlet ~7.1

ppm). The CH₂ of the ethyl

group appears around 4.1

ppm, indicating proximity to an

oxygen atom.

[2][14]

¹³C NMR

The spectrum displays nine

peaks, suggesting some

molecular symmetry. Peaks

are observed in the aromatic

region (125-141 ppm) and

deshielded regions

corresponding to the ester

carbonyls and the carbons of

the ethoxy groups.

[2]

Mass Spec (MS)

Molecular ion (M⁺) peak at m/z

= 250. A base peak at m/z = 91

corresponds to the stable

benzyl cation [C₇H₇]⁺. A

significant peak at m/z = 205

represents the loss of an

ethoxy group (M-45).

[2]

Infrared (IR)

Spectrum is consistent with an

aromatic compound featuring a

strong carbonyl (C=O)

absorption band typical for

esters.

[2]
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Raman

Data available, provides

complementary vibrational

information to IR.

[2][7]

Experimental Protocols
The following sections detail the standard methodologies for determining the primary physical

properties of liquid samples like diethyl benzylmalonate.

Determination of Boiling Point (Micro-scale)
This method is suitable for determining the boiling point of a small volume of liquid at a specific

pressure.

Apparatus:

Thiele tube or oil bath with a stirrer

Thermometer (calibrated)

Small test tube (e.g., 10x75 mm)

Capillary tube (sealed at one end)

Heat source (Bunsen burner or heating mantle)

High-boiling point mineral oil

Procedure:

Add a small amount (0.5-1.0 mL) of diethyl benzylmalonate to the small test tube.

Place the capillary tube into the test tube with the open end down.

Attach the test tube to the thermometer using a rubber band or wire, ensuring the sample

is level with the thermometer bulb.
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Suspend the assembly in the Thiele tube or oil bath, making sure the heat-transfer

medium is above the level of the sample but below the opening of the test tube.

Heat the apparatus gently. As the temperature rises, a stream of bubbles will emerge from

the open end of the capillary tube.

Continue heating until a rapid and continuous stream of bubbles is observed.

Remove the heat source and allow the apparatus to cool slowly.

The boiling point is the temperature at which the stream of bubbles stops and the liquid

just begins to enter the capillary tube. Record this temperature.

If the determination is performed at a pressure other than 760 mmHg (e.g., 10 mmHg as

cited), the pressure must be recorded alongside the boiling point.[2][4][8]

Determination of Density
The density of a liquid is its mass per unit volume. The pycnometer method provides high

accuracy.[15]

Apparatus:

Pycnometer (a glass flask with a specific, known volume)

Analytical balance (accurate to ±0.0001 g)

Thermometer

Constant temperature water bath

Procedure:

Thoroughly clean and dry the pycnometer and its stopper.

Weigh the empty, dry pycnometer on the analytical balance (m₁).[16]

Fill the pycnometer with diethyl benzylmalonate, ensuring no air bubbles are trapped.

Insert the stopper carefully, allowing excess liquid to exit through the capillary opening.
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Place the filled pycnometer in a constant temperature water bath (e.g., 25.0 °C) until it

reaches thermal equilibrium.[2][4]

Remove the pycnometer from the bath, carefully wipe the exterior dry, and weigh it (m₂).

Calculate the mass of the liquid: m_liquid = m₂ - m₁.

The density (ρ) is calculated using the formula: ρ = m_liquid / V, where V is the known

volume of the pycnometer.

For highest accuracy, the procedure should be repeated with a reference liquid of known

density (e.g., deionized water) to precisely calibrate the pycnometer's volume at the

experimental temperature.

Determination of Refractive Index
The refractive index is a dimensionless number that describes how light propagates through a

substance. It is a characteristic property and an indicator of purity.

Apparatus:

Abbe refractometer

Constant temperature water bath connected to the refractometer prisms

Light source (typically a sodium lamp, D-line at 589 nm)

Dropper or pipette

Lens paper and a suitable solvent (e.g., ethanol or acetone)

Procedure:

Turn on the refractometer's light source and the circulating water bath, setting it to the

desired temperature (e.g., 20.0 °C).[2][4] Allow the instrument to equilibrate.

Use a solvent and lens paper to clean the surfaces of the illuminating and refracting

prisms.
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Place a few drops of diethyl benzylmalonate onto the surface of the lower prism.

Close the prisms together firmly. The liquid should spread to form a thin, uniform film.

While looking through the eyepiece, turn the coarse adjustment knob until the light and

dark fields become visible.

Adjust the chromaticity corrector to eliminate any color fringe at the boundary, making the

borderline sharp and clear.

Use the fine adjustment knob to center the borderline exactly on the crosshairs of the

eyepiece.

Read the refractive index value from the instrument's scale.

Repeat the measurement 2-3 times, cleaning the prisms between each trial, and calculate

the average value.

Mandatory Visualizations
The following diagrams illustrate key workflows related to diethyl benzylmalonate.
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Synthesis of Diethyl Benzylmalonate
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Process
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Caption: A typical synthetic workflow for producing diethyl benzylmalonate.
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Physical Property Characterization Workflow

Primary Measurements Structural Confirmation

Liquid Sample
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Caption: Logical workflow for the physical and structural characterization of a liquid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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